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Compound of Interest

Compound Name: 17-hydroxyjolkinolide A

Cat. No.: B1235947

An In-depth Technical Guide to 17-
hydroxyjolkinolide A

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and biological
properties of 17-hydroxyjolkinolide A, an abietane-type diterpenoid isolated from the
medicinal plant Euphorbia fischeriana. This guide is intended to serve as a technical resource,
consolidating key data and experimental methodologies to support further research and
development.

Core Chemical and Physical Properties

17-hydroxyjolkinolide A is a bioactive natural product that has garnered interest for its
potential pharmacological applications. Its core properties are summarized below.
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Property Data Reference
(4aR,5R,6aS,10aR,10bS)-10b-
hydroxy-4,4,10a-trimethyl-8-

((R)-2-

IUPAC Name (hydroxymethyl)acryloyl)-4,4a, N/A
5,6,6a,7,10a,10b-
octahydrophenanthro[2,1-
b]furan-2(1H)-one

Synonyms Caudicifolin [1]

CAS Number 65388-16-1 [2]

Molecular Formula C20H2604 [2]

Molecular Weight 330.42 g/mol [2]

Appearance Colorless Qil [3]

N Soluble in ethanol, ethyl
Solubility [31[4]

acetate, and acetonitrile.

Spectroscopic Data for Structural Elucidation

The structure of 17-hydroxyjolkinolide A has been elucidated through extensive

spectroscopic analysis, primarily using Nuclear Magnetic Resonance (NMR) and High-

Resolution Electrospray lonization Mass Spectrometry (HRESIMS).[5] While specific datasets

are embedded within detailed research papers, the methodologies are standard for natural

product chemistry.

Table of Spectroscopic Data (Representative for Abietane Diterpenoids from E. fischeriana)
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'H NMR (6H, ppm,

Carbon No. 3C NMR (dc, ppm) Multiplicity, J in Hz)
1 38.5 (t) 1.55 (m), 1.70 (m)
2 18.9 (t) 1.62 (m)

3 41.8 (1) 1.45 (m)

4 33.4 (s)

5 50.1 (d) 1.80 (m)

6 21.8 (t) 1.95 (m)

7 30.5 (1) 2.10 (m)

8 139.1 (s)

9 48.2 (d) 2.30 (m)

10 38.1 (s)

11 147.2 (s)

12 125.1 (s)

13 162.9 (s)

14 120.9 (d) 6.10 (s)

15 32.5 (d) 2.85 (m)

16 28.1 (d) 2.90 (m)

17 64.9 (t) 4.25 (d, 1.5), 4.35 (d, 1.5)
18 33.2 (q) 0.92 (s)

19 21.5 (q) 0.90 (s)

20 18.2 () 1.15 (d, 7.0)

Note: The data presented is a representative compilation for abietane diterpenoids from E.
fischeriana and may not correspond exactly to 17-hydroxyjolkinolide A. The exact data is
typically found in specialized publications.[3]
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High-Resolution Mass Spectrometry (HRESIMS): This technique is used to confirm the
molecular formula by providing a highly accurate mass-to-charge ratio (m/z). For C20H2604, the
expected [M+H]* ion would be approximately 331.1853, and an [M+Na]* ion would be near
353.1672.

Experimental Protocols

A. Isolation and Purification of 17-hydroxyjolkinolide A

17-hydroxyjolkinolide A is naturally sourced from the roots of Euphorbia fischeriana. The
following protocol is a composite of established methods for its extraction and purification.[4]

o Preparation of Plant Material: Air-dried and powdered roots of E. fischeriana (e.g., 10 kg) are
used as the starting material.

o Extraction: The powdered roots are extracted exhaustively with 95% ethanol (e.g., 3 x50 L)
at room temperature for 24 hours per extraction. The solvent from the combined extracts is
then evaporated under reduced pressure to yield a crude extract. An optimized condition for
diterpenoid extraction involves using 100% ethanol at 74°C for 2.0 hours.

e Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned
with solvents of increasing polarity, typically petroleum ether, ethyl acetate (EtOAc), and n-
butanol. The abietane diterpenoids, including 17-hydroxyjolkinolide A, are primarily
concentrated in the ethyl acetate fraction.

e Column Chromatography: The dried EtOAc fraction is subjected to repeated column
chromatography for separation.

o Silica Gel Chromatography: The extract is first fractionated on a silica gel column, eluting
with a gradient of petroleum ether-ethyl acetate.

o Sephadex LH-20 Chromatography: Fractions rich in the target compound are further
purified using a Sephadex LH-20 column with a suitable solvent system (e.g., methanol or
chloroform/methanol mixtures) to remove pigments and other impurities.

» High-Performance Liquid Chromatography (HPLC): Final purification is achieved using
preparative or semi-preparative HPLC on a C18 column with a mobile phase such as
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acetonitrile-water to yield pure 17-hydroxyjolkinolide A.[3]
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Extraction & Partitioning

Dried E. fischeriana Roots

:

Ethanol Extraction

:

Crude Extract

;

Solvent Partitioning
(Petroleum Ether, EtOAc, n-BuOH)

:

Ethyl Acetate (EtOAc) Fraction

Primary Fractionation

Chromatographic Purification

Silica Gel Column Chromatography

:

Sephadex LH-20 Column

:

Semi-preparative HPLC (C18)

Pure 17-hydroxyjolkinolide A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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